N-(sec-butyl)-7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepine-4(5H)-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(sec-butyl)-7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepine-4(5H)-carboxamide” is a complex organic compound. It contains a benzoxazepine ring, which is a type of heterocyclic compound . Benzoxazepines are a rare class of benzoxazepine derivatives .
Synthesis Analysis
While specific synthesis methods for this compound are not available, benzoxazepine derivatives can be synthesized by the reaction of 2-aminophenols with alkynones in 1,4-dioxane at 100 °C . This method has been used to prepare a series of benzoxazepine derivatives .Chemical Reactions Analysis
The chemical reactions involving this compound would likely be complex and depend on the specific conditions and reagents used. The benzoxazepine ring, in particular, could potentially undergo a variety of reactions .Scientific Research Applications
- Researchers have explored the use of this compound in asymmetric hydrogenation reactions. Specifically, it has been employed in the hydrogenation of dibenzo[b,f][1,4]oxazepine, dibenzo[b,f][1,4]thiazepine, and dibenzo[b,e]azepine derivatives. Chiral cationic ruthenium diamine catalysts facilitate this process, resulting in diverse chiral seven-membered N-heterocycles with excellent yields (up to 99%) and enantioselectivity (up to 99% ee) .
- Synthetic protocols for constructing dibenzo[b,f][1,4]oxazepine and its derivatives have been developed. These methods enable the efficient preparation of diverse analogs for further biological evaluation .
- Benzodiazepines, a class of compounds related to dibenzo[b,f][1,4]oxazepine, possess valuable pharmacological effects. Researchers have used continuous flow synthesis to prepare six benzodiazepines from aminobenzophenones, including diazepam, fludiazepam, nordazepam, nitrazepam, clonazepam, and oxazepam .
Asymmetric Hydrogenation of Dibenzo-Fused Azepines
Synthesis of Dibenzo[b,f][1,4]oxazepine Derivatives
Continuous Flow Synthesis of Benzodiazepines
properties
IUPAC Name |
N-butan-2-yl-7-fluoro-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19FN2O2/c1-3-10(2)16-14(18)17-6-7-19-13-5-4-12(15)8-11(13)9-17/h4-5,8,10H,3,6-7,9H2,1-2H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTRMOAFBAMFNHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)N1CCOC2=C(C1)C=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(sec-butyl)-7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepine-4(5H)-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.